Cas no 315710-78-2 (3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one structure
315710-78-2 structure
Product Name:3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:315710-78-2
MF:C18H12N2OS2
MW:336.430681228638
CID:843299
PubChem ID:736629
Update Time:2025-04-19

3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-MERCAPTO-3,6-DIPHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
    • CS-0219253
    • EN300-03522
    • G34304
    • 3,6-diphenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
    • SCHEMBL6033361
    • AKOS000266929
    • Z55665249
    • 2-Mercapto-3,6-diphenylthieno[2,3-d]pyrimidin-4(3H)-one
    • 3,6-diphenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • AKOS000116249
    • CCG-238354
    • 3,6-diphenyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
    • J-509761
    • Oprea1_456396
    • 315710-78-2
    • STL306098
    • MDL: MFCD03966908
    • Inchi: 1S/C18H12N2OS2/c21-17-14-11-15(12-7-3-1-4-8-12)23-16(14)19-18(22)20(17)13-9-5-2-6-10-13/h1-11H,(H,19,22)
    • InChI Key: ZXUNSJWVCFTBMQ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=CC2C(N(C3C=CC=CC=3)C(NC1=2)=S)=O

Computed Properties

  • Exact Mass: 336.03926
  • Monoisotopic Mass: 336.03910536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 32.34

3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

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